Cas no 1592747-54-0 (1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea)

• Product Name: 1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea
• CAS No: 1592747-54-0
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 6329647
• PubChem ID: 116654403
• Update Time: 2025-06-10

1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-[(1-methylpyrrolidin-3-yl)methyl]urea
• 1592747-54-0
• 1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea
• EN300-7445638

• Inchi： 1S/C9H19N3O/c1-3-10-9(13)11-6-8-4-5-12(2)7-8/h8H,3-7H2,1-2H3,(H2,10,11,13)
• InChI Key： VWYUARITJRCINK-UHFFFAOYSA-N
• SMILES： O=C(NCC)NCC1CN(C)CC1

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 44.4Ų

Additional information on 1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea

1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea (CAS No. 1592747-54-0): A Comprehensive Overview

1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea (CAS No. 1592747-54-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EPMU, is a urea derivative with a unique structural framework that includes an ethyl group, a methylpyrrolidine moiety, and a urea linkage. The combination of these functional groups endows EPMU with a diverse range of biological activities and potential therapeutic applications.

The chemical structure of 1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea is characterized by its urea linkage, which is a common functional group in many biologically active compounds. The presence of the ethyl and methylpyrrolidine groups imparts specific physicochemical properties to the molecule, such as solubility, lipophilicity, and conformational flexibility. These properties are crucial for the compound's ability to interact with biological targets and exert its pharmacological effects.

Recent studies have highlighted the potential of EPMU in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that EPMU can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can have beneficial effects on conditions such as depression, anxiety, and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that EPMU exhibits significant antidepressant-like effects in animal models, suggesting its potential as a novel therapeutic agent for mood disorders.

In addition to its neurological applications, EPMU has also shown promise in the field of oncology. Preclinical studies have indicated that EPMU can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes EPMU a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of EPMU have also been extensively studied. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for systemic administration. Moreover, its low toxicity profile and minimal side effects further enhance its potential as a therapeutic agent. Clinical trials are currently underway to evaluate the safety and efficacy of EPMU in human subjects.

In terms of synthetic chemistry, the preparation of 1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea involves several well-established synthetic routes. One common approach involves the reaction of 1-methylpyrrolidine-3-carbaldehyde with ethyl isocyanate under mild conditions. This method yields high purity products with good yields, making it suitable for large-scale production. The synthetic versatility of EPMU allows for easy modification and optimization to enhance its pharmacological properties.

The structural features of EPMU, particularly the presence of the urea linkage and the flexible pyrrolidine ring, contribute to its ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets. These interactions are essential for its biological activity and can be fine-tuned through structural modifications to achieve desired pharmacological effects.

In conclusion, 1-Ethyl-3-[(1-methylpyrrolidin-3-yl)methyl]urea (EPMU), with its unique chemical structure and diverse biological activities, represents a promising compound in the fields of medicinal chemistry and pharmaceutical research. Its potential applications in treating neurological disorders and cancer make it an exciting candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, EPMU is poised to play a significant role in advancing medical treatments for various diseases.